An In-Depth Technical Guide to IR-117-17: A Biodegradable Ionizable Lipid for Nebulized mRNA Delivery to the Lungs
An In-Depth Technical Guide to IR-117-17: A Biodegradable Ionizable Lipid for Nebulized mRNA Delivery to the Lungs
For Researchers, Scientists, and Drug Development Professionals
Abstract
The landscape of nucleic acid therapeutics is rapidly evolving, with messenger RNA (mRNA) demonstrating significant potential for a myriad of applications, from vaccines to protein replacement therapies. A critical challenge remains the safe and effective delivery of mRNA to target tissues. For pulmonary diseases, inhaled delivery presents a non-invasive and direct route to the lungs. This technical guide provides a comprehensive overview of IR-117-17, a novel, biodegradable ionizable amino lipid specifically developed for the formulation of lipid nanoparticles (LNPs) designed for nebulized mRNA delivery to the airways. IR-117-17 has demonstrated superior performance in preclinical models, marking a significant advancement in the field of non-viral gene delivery to the lungs. This document details its synthesis, formulation into LNPs, physicochemical properties, and in vivo efficacy and safety, supported by detailed experimental protocols and quantitative data.
Introduction to IR-117-17
IR-117-17 is a biodegradable ionizable cationic amino lipid designed for enhanced delivery of mRNA to the lungs via nebulization.[1][2] Its unique structure incorporates ester functionalities, which allow for degradation through esterase cleavage, thereby reducing the likelihood of accumulation upon repeated dosing.[1] Developed through a combinatorial screening approach, IR-117-17 has shown remarkable efficacy in preclinical mouse models, significantly outperforming previous state-of-the-art LNP and polymer-based delivery systems.[2]
Key Attributes:
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Biodegradable: Contains ester bonds susceptible to enzymatic cleavage, enhancing its safety profile.[1]
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Ionizable: The amino headgroup is designed to be positively charged at acidic pH, facilitating mRNA encapsulation and endosomal escape, while remaining near-neutral at physiological pH to reduce toxicity.
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Optimized for Nebulization: Formulations containing IR-117-17 are stable during the aerosolization process, maintaining particle integrity and mRNA encapsulation.[2]
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High In Vivo Efficacy: Demonstrates superior transfection of lung epithelial cells in both large and small airways.[2][3]
Physicochemical Properties of IR-117-17
The fundamental properties of the IR-117-17 lipid are summarized below.
| Property | Value | Reference |
| Chemical Formula | C₅₉H₁₁₀N₂O₅ | [2] |
| Molecular Weight | 927.5 g/mol | [2] |
| CAS Number | 2940241-38-1 | [2] |
| Appearance | Solution in ethanol (B145695) (25 mg/ml) | [2] |
| Solubility | Soluble in Ethanol and Chloroform | [2] |
| Synonym | A10-LIN | [2] |
Synthesis of IR-117-17
The synthesis of IR-117-17 is achieved through a reductive amination reaction, a robust method for forming carbon-nitrogen bonds. This process involves the reaction of an ester-containing lipid aldehyde with a specific amine headgroup.[2]
Synthesis Workflow
Caption: Synthesis of IR-117-17 via reductive amination.
Experimental Protocol: Synthesis and Purification
The following protocol is based on the general methodology described for the synthesis of a biodegradable lipid library, including IR-117-17.[2]
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Reaction Setup: In a suitable reaction vessel, dissolve the ester-containing lipid aldehyde in a compatible organic solvent (e.g., dichloromethane).
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Addition of Amine: Add the amine headgroup to the solution.
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Reductive Amination: Slowly add a reducing agent, such as sodium triacetoxyborohydride (B8407120) (NaBH(OAc)₃), to the mixture. The reaction is typically stirred at room temperature for a specified period until completion, which can be monitored by Thin-Layer Chromatography (TLC). Typical conversion rates are estimated to be between 50-80% before purification.[2]
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Quenching: Once the reaction is complete, quench the excess reducing agent by carefully adding a suitable aqueous solution (e.g., saturated sodium bicarbonate).
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Extraction: Extract the crude product into an organic solvent. Wash the organic layer sequentially with water and brine.
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Drying and Concentration: Dry the organic layer over an anhydrous salt (e.g., sodium sulfate), filter, and concentrate the solvent under reduced pressure to obtain the crude IR-117-17 lipid.
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Purification: Purify the crude product using silica (B1680970) gel column chromatography. The appropriate solvent system for elution must be determined empirically to effectively separate the desired product from unreacted starting materials and byproducts.
Lipid Nanoparticle (LNP) Formulation and Characterization
IR-117-17 is formulated into LNPs with other lipid components to encapsulate and deliver mRNA. The optimal formulation was identified through a Design of Experiment (DOE) approach to enhance stability during nebulization.[2]
Optimized LNP Formulation
The top-performing formulation, designated "T1-5" in the foundational study, consists of the following components at a specific molar ratio.[2]
| Component | Molar Ratio (%) | Role in Formulation |
| IR-117-17 | 35 | Ionizable Lipid: Encapsulates mRNA, facilitates endosomal escape. |
| DSPC | 16 | Helper Lipid: Provides structural integrity to the LNP. |
| Cholesterol | 46.5 | Structural Lipid: Stabilizes the lipid bilayer, modulates fluidity. |
| DMG-PEG 2000 | 2.5 | PEG-Lipid: Controls particle size, prevents aggregation, provides a hydrophilic shell. |
LNP Formulation Workflow
Caption: General workflow for mRNA-LNP formulation.
Experimental Protocol: LNP Formulation by Microfluidic Mixing
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Preparation of Solutions:
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Prepare a stock solution of the lipid mixture (IR-117-17, DSPC, Cholesterol, DMG-PEG 2000) in 100% ethanol at the desired molar ratio (35:16:46.5:2.5).
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Prepare a solution of the mRNA payload in an acidic aqueous buffer (e.g., 100 mM Sodium Acetate, pH 5).
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Microfluidic Mixing:
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Set up a microfluidic mixing device (e.g., a NanoAssemblr from Precision NanoSystems).
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Load the lipid-ethanol solution into one syringe and the mRNA-aqueous solution into another.
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Pump the two solutions through the microfluidic cartridge at a defined flow rate ratio (typically 3:1 aqueous to organic). The rapid mixing of the solvent and anti-solvent triggers the self-assembly of the lipids around the mRNA, forming LNPs.
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Dialysis:
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Collect the resulting LNP suspension.
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Dialyze the suspension against phosphate-buffered saline (PBS, pH 7.4) for at least 18 hours using a dialysis cassette (e.g., 10K MWCO) to remove the ethanol and exchange the buffer.
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Concentration and Sterilization:
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Concentrate the dialyzed LNPs to the desired final concentration using a centrifugal filter unit.
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Sterilize the final LNP formulation by passing it through a 0.22 µm filter.
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Storage: Store the final LNP product at 4°C.
LNP Characterization
The physicochemical properties of the formulated LNPs are critical quality attributes that determine their in vivo performance.
| Parameter | Pre-Nebulization (PBS) | Post-Nebulization (NaAc + bPEG20K) | Method | Reference |
| Hydrodynamic Diameter (nm) | ~150 nm | 116 nm | Dynamic Light Scattering (DLS) | [2] |
| Polydispersity Index (PDI) | > 0.2 | < 0.2 | Dynamic Light Scattering (DLS) | [2] |
| mRNA Encapsulation (%) | > 90% | Maintained (>90%) | RiboGreen Assay | [2] |
| Zeta Potential (mV) | Near-neutral | More positive | DLS with Electrophoresis | [2] |
| Morphology | Amorphous electron-dense core with 'blebs' | Mix of liposomal and electron-dense structures | Cryo-TEM | [2] |
Note: The post-nebulization data reflects the optimized conditions using 100 mM Sodium Acetate (NaAc) buffer and a branched polyethylene (B3416737) glycol (bPEG20K) excipient, which were found to stabilize the LNPs during aerosolization.[2]
In Vivo Performance and Efficacy
The efficacy of IR-117-17 LNPs was primarily evaluated in mice through the nebulized delivery of mRNA encoding reporter proteins (Firefly Luciferase, FFL) and a functional enzyme (Cre recombinase).
Comparative Efficacy
Nebulized delivery of 1 mg of FFL mRNA using the optimized IR-117-17 LNP formulation resulted in significantly higher luminescence in the lungs compared to other delivery vehicles.[2]
| Delivery Vehicle | Relative Lung Luminescence (photons s⁻¹ cm⁻² sr⁻¹) | Fold Improvement vs. NLD1 | Fold Improvement vs. hPBAE | Reference |
| IR-117-17 LNP | 1.1 x 10⁶ | ~300x | ~2x | [2] |
| C12-200 LNP | 6.1 x 10⁵ | - | - | [2] |
| hPBAE Polymer | 5.2 x 10⁵ | - | - | [2] |
| NLD1 LNP | 2.8 x 10³ | - | - | [2] |
Cellular Transfection in the Airways
To determine the cellular targets within the lung, Cre recombinase mRNA was delivered to Ai14 reporter mice, which express tdTomato fluorescent protein upon successful Cre-mediated recombination.[2]
| Airway Region | IR-117-17 LNP Transfection (%) | hPBAE Transfection (%) | Fold Improvement | Reference |
| Large Airways | 10.3% | 0.23% | 45x | [2] |
| Small Airways | 8.8% | 1.92% | 4.6x | [2] |
The transfected cells included key populations such as club cells (a source of CFTR and progenitor cells), ciliated cells, alveolar macrophages, and alveolar epithelial cells.[2]
Experimental Protocol: In Vivo Nebulization and Analysis
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Animal Model: C57BL/6J mice (for luciferase studies) or Ai14 reporter mice (for Cre recombinase studies) are used. All procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).[2]
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Nebulization Setup:
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LNPs are diluted in the nebulization buffer (100 mM Sodium Acetate with bPEG20K excipient).
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An Aeroneb vibrating mesh nebulizer is connected to a nose-only exposure system with individual mouse restrainers to ensure consistent aerosol delivery.[2]
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A defined dose of mRNA (e.g., 1 mg FFL mRNA or 3 mg Cre mRNA per session for three doses) is nebulized.[2]
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Luciferase Expression Analysis:
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At a predetermined time point post-nebulization (e.g., 6 hours for LNPs), mice are euthanized.[2]
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Lungs are excised, and homogenized in a lysis buffer.
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Luciferase activity in the lung homogenate is quantified using a luciferase assay system and a luminometer.
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Cre Recombinase (tdTomato) Expression Analysis:
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At a specified time after the final dose (e.g., 2 weeks), mice are euthanized and lungs are perfused with PBS.[2]
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Lungs are fixed (e.g., with 4% paraformaldehyde), cryoprotected in sucrose, and embedded in OCT compound.
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Cryosections of the lung tissue are prepared.
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Tissue sections are stained with DAPI (to visualize nuclei) and antibodies against cell-specific markers (e.g., CCSP for club cells, acetylated tubulin for ciliated cells).
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Sections are imaged using fluorescence microscopy to quantify the percentage of tdTomato-positive cells within different airway regions.
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Safety and Biodegradability
A crucial aspect of IR-117-17 is its designed biodegradability, which contributes to its favorable safety profile.
Biodegradation Pathway
Caption: Proposed enzymatic degradation of IR-117-17.
Preclinical Safety Assessment
In vivo safety studies in mice following nebulized delivery of IR-117-17 LNPs showed no signs of overt toxicity.[2]
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Histology: Examination of lung tissue 24 hours after inhalation of 1 mg of FFL mRNA revealed normal tissue histology.[2]
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Inflammatory Cytokines: Analysis of bronchoalveolar lavage fluid (BALF) showed no significant elevation in the levels of proinflammatory cytokines (IL-6, TNF-α, IL-1β, IL-12p70, KC/GRO) compared to PBS-treated controls. This is in stark contrast to the potent inflammatory response induced by intranasal lipopolysaccharide (LPS) administration.[2]
Conclusion
IR-117-17 represents a significant step forward in the development of carriers for inhaled mRNA therapies. Its biodegradable nature, combined with a formulation optimized for nebulization stability, has resulted in a delivery platform with unprecedented efficacy for transfecting lung airway cells in preclinical models. The detailed data and protocols presented in this guide offer a comprehensive resource for researchers aiming to leverage this technology for the development of novel treatments for a wide range of pulmonary diseases. Further investigation and development of IR-117-17 and similar lipids hold the promise of translating the potential of mRNA therapeutics into clinical reality for patients with respiratory ailments.
